Cas no 884494-59-1 (3-methyl-6-(trifluoromethyl)-1H-Indole)

3-methyl-6-(trifluoromethyl)-1H-Indole structure
884494-59-1 structure
Product Name:3-methyl-6-(trifluoromethyl)-1H-Indole
CAS No:884494-59-1
MF:C10H8F3N
MW:199.172432899475
CID:993068
PubChem ID:40418625
Update Time:2025-04-20

3-methyl-6-(trifluoromethyl)-1H-Indole Chemical and Physical Properties

Names and Identifiers

    • 3-methyl-6-(trifluoromethyl)-1H-Indole
    • 6-(TRIFLUOROMETHYL)-3-METHYLINDOLE
    • 3-methyl-6-trifluoromethyl-1H-indole
    • 6-trifluoromethyl-3-methylindole
    • AKOS006280292
    • SY342717
    • DTXSID00654062
    • MFCD03095232
    • 884494-59-1
    • 3-Methyl-6-(trifluoromethyl)indole
    • SCHEMBL2972627
    • A842591
    • ILZTWXURGRBKKI-UHFFFAOYSA-N
    • Inchi: 1S/C10H8F3N/c1-6-5-14-9-4-7(10(11,12)13)2-3-8(6)9/h2-5,14H,1H3
    • InChI Key: ILZTWXURGRBKKI-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC2C(C)=CNC=2C=1)(F)F

Computed Properties

  • Exact Mass: 199.06100
  • Monoisotopic Mass: 199.06088375g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 214
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 15.8Ų

Experimental Properties

  • PSA: 15.79000
  • LogP: 3.49510

3-methyl-6-(trifluoromethyl)-1H-Indole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY342717-1g
3-Methyl-6-(trifluoromethyl)indole
884494-59-1 ≥95%
1g
¥8955.00 2025-04-12
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